Cas no 2757083-64-8 ((4S,5R)-2-(5-Bromopyridin-2-yl)-4,5-diphenyl-4,5-dihydrooxazole)

• Product Name: (4S,5R)-2-(5-Bromopyridin-2-yl)-4,5-diphenyl-4,5-dihydrooxazole
• CAS No: 2757083-64-8
• MF: C₂₀H₁₅BrN₂O
• MW: 379.249903917313
• CID: 6795378
• PubChem ID: 170899340
• Update Time: 2025-06-11

(4S,5R)-2-(5-Bromopyridin-2-yl)-4,5-diphenyl-4,5-dihydrooxazole Chemical and Physical Properties

Names and Identifiers

• 2757083-64-8
• (4S,5R)-2-(5-Bromopyridin-2-yl)-4,5-diphenyl-4,5-dihydrooxazole

• Inchi： 1S/C20H15BrN2O/c21-16-11-12-17(22-13-16)20-23-18(14-7-3-1-4-8-14)19(24-20)15-9-5-2-6-10-15/h1-13,18-19H/t18-,19+/m0/s1
• InChI Key： YGHVBNQNBBARIM-RBUKOAKNSA-N
• SMILES： BrC1=CN=C(C=C1)C1=N[C@@H](C2C=CC=CC=2)[C@@H](C2C=CC=CC=2)O1

Computed Properties

• Exact Mass: 378.03678g/mol
• Monoisotopic Mass: 378.03678g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 443
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 34.5Ų

Additional information on (4S,5R)-2-(5-Bromopyridin-2-yl)-4,5-diphenyl-4,5-dihydrooxazole

Comprehensive Overview of (4S,5R)-2-(5-Bromopyridin-2-yl)-4,5-diphenyl-4,5-dihydrooxazole (CAS No. 2757083-64-8)

The compound (4S,5R)-2-(5-Bromopyridin-2-yl)-4,5-diphenyl-4,5-dihydrooxazole, identified by its CAS number 2757083-64-8, is a chiral heterocyclic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including a dihydrooxazole core and bromopyridine moiety, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly interested in this compound due to its stereoselective properties and applications in asymmetric catalysis.

In recent years, the demand for chiral auxiliaries and stereoselective synthons has surged, driven by advancements in drug discovery and material science. The (4S,5R)-2-(5-Bromopyridin-2-yl)-4,5-diphenyl-4,5-dihydrooxazole stands out as a versatile building block for constructing complex molecular architectures. Its bromine substituent offers a handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are frequently searched topics in synthetic chemistry forums.

The dihydrooxazole ring system in this compound is particularly noteworthy, as it mimics motifs found in natural products and FDA-approved drugs. This structural similarity has sparked interest in its potential as a pharmacophore or ligand for metal-catalyzed transformations. Computational studies suggest that the (4S,5R) configuration could influence binding affinity in enzyme inhibition assays, a hot topic in medicinal chemistry discussions.

From a synthetic perspective, the CAS 2757083-64-8 compound offers opportunities for green chemistry applications. Researchers are exploring solvent-free reactions and catalytic methods to incorporate this moiety into sustainable synthesis pipelines—a trending subject in ACS Green Chemistry publications. The compound's crystalline nature also makes it suitable for X-ray diffraction studies, providing insights into non-covalent interactions that govern molecular packing.

In the context of structure-activity relationship (SAR) studies, the 5-bromopyridin-2-yl group presents an interesting case for halogen bonding interactions. This feature aligns with current research into halogen bonding in drug design, a frequently searched term in chemical databases. The compound's diphenyl substitution pattern may contribute to π-stacking interactions, relevant to materials science applications like organic semiconductors.

Analytical characterization of 2757083-64-8 typically involves advanced techniques such as HPLC chiral separation and NMR spectroscopy, addressing common queries about stereochemical analysis. The bromine atom's presence facilitates detection via mass spectrometry, making the compound traceable in complex reaction mixtures—a practical consideration for process chemists.

Recent patent literature reveals growing interest in dihydrooxazole derivatives as kinase inhibitors, connecting this compound to cancer research applications. While not biologically evaluated itself, its structural framework appears in several drug candidate patents, demonstrating the scaffold's relevance to current therapeutic development trends.

The stability profile of (4S,5R)-2-(5-Bromopyridin-2-yl)-4,5-diphenyl-4,5-dihydrooxazole under various conditions is another area of practical importance. Storage recommendations typically suggest inert atmospheres and protection from light, addressing common chemical storage questions from laboratory professionals. Its solubility in common organic solvents makes it convenient for high-throughput screening applications.

In material science contexts, the compound's chiral induction capabilities are being explored for liquid crystal formulations and asymmetric polymerization initiators. These applications align with industry searches for chiral dopants and optically active materials, demonstrating the molecule's interdisciplinary relevance.

From a regulatory standpoint, proper handling of brominated compounds requires attention to laboratory safety protocols—a perennial concern in chemical education. The compound's non-hazardous classification under standard safety assessments makes it attractive for academic research settings, where safety considerations frequently influence reagent selection.

The synthesis of CAS 2757083-64-8 typically involves stereoselective cyclization strategies, with recent improvements focusing on atom economy and catalytic efficiency. These optimizations respond to the pharmaceutical industry's push toward green synthesis methods, a major focus area in contemporary chemical literature.

Future research directions for this compound may include exploration of its photophysical properties or incorporation into metal-organic frameworks (MOFs). Such applications would leverage its rigid, aromatic structure while addressing current scientific interests in functional materials design and molecular recognition systems.